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Compound of Interest

Compound Name: 2-Iodobutane, (2S)-

Cat. No.: B8253716 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the solubility characteristics of 2-

iodobutane, a significant alkyl halide used in organic synthesis and as a pharmaceutical

intermediate.[1][2] Understanding its solubility is critical for reaction kinetics, purification

processes, and formulation development. This guide synthesizes available data on its solubility,

outlines experimental protocols for its determination, and illustrates key concepts through

logical diagrams.

Physicochemical Properties of 2-Iodobutane
2-Iodobutane, also known as sec-butyl iodide, is a colorless liquid haloalkane.[1][3] Its

structure, featuring a butane backbone with an iodine atom on the second carbon, dictates its

physical and chemical properties, including its solubility.[4] The carbon-iodine bond is the least

polar among carbon-halogen bonds, and the molecule's overall polarity is low.[5]
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Property Value Reference

CAS Number 513-48-4 [1]

Molecular Formula C₄H₉I [1]

Molecular Weight 184.02 g/mol [1]

Boiling Point 119-120 °C [1]

Melting Point -104 °C [1]

Density 1.598 g/mL at 25 °C [1]

Refractive Index n20/D 1.499 [1]

Solubility Profile
The solubility of a substance is governed by the principle of "like dissolves like," which states

that compounds with similar polarities and intermolecular forces tend to be miscible.[6] As a

relatively nonpolar molecule, 2-iodobutane's solubility is highest in nonpolar and weakly polar

organic solvents where London dispersion forces are the predominant intermolecular

interactions.[5][7] Conversely, it is insoluble or only slightly soluble in highly polar solvents like

water, as the energy required to break the strong hydrogen bonds in water is not sufficiently

compensated by the weak interactions formed with 2-iodobutane molecules.[5][7][8]

While specific quantitative solubility data (e.g., in g/100 mL) for 2-iodobutane is not extensively

documented in publicly available literature, a qualitative and miscibility profile can be

constructed from chemical data sheets and foundational chemical principles.

Table 1: Qualitative Solubility of 2-Iodobutane in Common Solvents
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Solvent Class Specific Solvent
Solubility /
Miscibility

Citation

Alcohols (Polar,

Protic)
Ethanol, Methanol Soluble [1][9][10]

Ethers (Weakly Polar,

Aprotic)
Diethyl Ether Soluble [1][9][10]

Tetrahydrofuran (THF) Miscible (Inferred)

Ketones (Polar,

Aprotic)
Acetone Soluble / Miscible [11][12]

Alkanes (Nonpolar) Hexane, Heptane Miscible (Inferred) [5][7]

Aromatic

Hydrocarbons

(Nonpolar)

Toluene, Benzene Miscible (Inferred) [5][7]

Halogenated Solvents Dichloromethane Miscible (Inferred) [5][7]

Highly Polar, Protic Water
Insoluble / Slightly

Soluble
[1][2][3][10]

Note: "Soluble" indicates that a significant amount dissolves, as stated in the cited literature.

"Miscible (Inferred)" is based on the "like dissolves like" principle for solvents with similar low

polarity to 2-iodobutane; these substances are expected to mix in all proportions to form a

homogeneous solution.
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Solubility Principle: 'Like Dissolves Like'

Solute
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Caption: Relationship between 2-Iodobutane's polarity and its solubility in various solvent

classes.

Experimental Protocols for Solubility Determination
Precise solubility determination requires standardized experimental procedures. Below are

methodologies for both qualitative classification and quantitative measurement.

This method rapidly assigns a compound to a solubility class and is useful for initial screening.

[13][14]

Preparation: Place approximately 25 mg (or 0.05 mL) of 2-iodobutane into a small, clean test

tube.

Solvent Addition: Add 0.75 mL of the chosen solvent (e.g., water, 5% HCl, hexane) in three

equal portions.

Mixing: After each addition, vigorously shake or vortex the test tube for 30-60 seconds to

ensure thorough mixing.

Observation: Visually inspect the mixture against a contrasting background. A complete lack

of a second phase (liquid layer or solid particles) indicates solubility. The formation of layers,

cloudiness (emulsion), or undissolved droplets indicates insolubility or partial solubility.[15]

Classification: Based on the observation, classify the compound's solubility in that specific

solvent. The workflow can be followed systematically to characterize the compound.
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Experimental Workflow for Solubility Classification

Add 25 mg of 2-Iodobutane
to 0.75 mL Solvent

Vortex / Shake Vigorously

Observe for Homogeneous Solution

Result: Soluble

 Yes

Result: Insoluble / Partially Soluble

 No

Click to download full resolution via product page

Caption: A simplified workflow for the qualitative determination of solubility.
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This protocol provides a precise measure of solubility (e.g., in g/100 mL) at a specific

temperature.

Equilibration: Place an excess amount of 2-iodobutane into a sealed vessel containing a

known volume (e.g., 25 mL) of the desired solvent. The vessel should be placed in a

temperature-controlled water bath or incubator set to the target temperature (e.g., 25 °C).

Saturation: Agitate the mixture using a magnetic stirrer for a prolonged period (e.g., 24

hours) to ensure the solvent becomes fully saturated and the system reaches equilibrium.

After stirring, allow the mixture to stand without agitation for several hours to let undissolved

2-iodobutane settle.

Sampling: Carefully withdraw a known volume (e.g., 5.00 mL) of the clear supernatant using

a volumetric pipette, ensuring no undissolved solute is transferred.

Solvent Evaporation: Transfer the aliquot to a pre-weighed, dry evaporating dish. Gently

evaporate the solvent under a stream of nitrogen or in a vacuum oven at a temperature

below the boiling point of 2-iodobutane to avoid loss of the solute.

Mass Determination: Once the solvent is fully evaporated, re-weigh the evaporating dish

containing the 2-iodobutane residue. The difference in mass corresponds to the amount of

solute dissolved in the sampled volume.

Calculation: Calculate the solubility using the formula: Solubility (g / 100 mL) = (Mass of

Residue (g) / Volume of Aliquot (mL)) * 100

Alternative analytical methods, such as determining the concentration of the saturated solution

via gas chromatography (GC) with a pre-established calibration curve or by measuring changes

in physical properties like density or refractive index, can also be employed for quantification.

[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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